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Compound of Interest

Compound Name:
Neocarratetraose 41-sulfate

sodium salt

CAS No.: 108321-78-4

Cat. No.: B566631

Get Quote

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed

this guide to move beyond basic handling instructions. Understanding the causality behind

molecular degradation is essential for robust experimental design. Neocarratetraose 41-sulfate

is a highly specific, carrageenan-derived sulfated tetrasaccharide. Its structural integrity in

solution is threatened by two primary vectors: the acid-lability of its 3,6-anhydro-D-galactose

linkages and the hydrolytic susceptibility of its 4-O-sulfate ester group[1].

This guide provides field-proven insights, self-validating protocols, and troubleshooting steps to

ensure absolute stability of your oligosaccharide solutions.

Frequently Asked Questions (FAQs)
Q: Why is my Neocarratetraose 41-sulfate degrading rapidly in deionized (DI) water? A: DI

water is not a neutral solvent; it rapidly absorbs atmospheric CO₂, dropping its pH to

approximately 5.5. At this mildly acidic pH, the 3,6-anhydro-D-galactose linkages undergo

protonation at the glycosidic oxygen, leading to rapid oxocarbenium ion formation and chain

cleavage into neocarrabiose units. Always reconstitute in a buffered solution (pH 7.0–7.5).
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Q: Can I autoclave my oligosaccharide solutions to ensure sterility? A:Absolutely not. Thermal

stress above 40°C drastically accelerates the autohydrolysis of the sulfate ester group[2].

Furthermore, prolonged exposure to high temperatures (e.g., 121°C during autoclaving) will

completely degrade the tetrasaccharide backbone. Sterilization must be performed exclusively

via 0.22 µm cold filtration.

Q: Does the presence of salts or metal ions affect stability? A: Yes. While monovalent cations

(like Na⁺ and K⁺) help stabilize the polyanionic conformation of the oligosaccharide, trace

divalent heavy metals can act as catalysts for opportunistic marine sulfatases that may

contaminate laboratory environments[3]. This is why the addition of a chelating agent is strictly

required.

Degradation Pathways & Troubleshooting Guide
Understanding how your molecule breaks down allows you to diagnose issues directly from

your analytical readouts.
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Figure 1: Primary degradation pathways of Neocarratetraose 41-sulfate in aqueous solutions.

Issue 1: Loss of Sulfate Group (Desulfation)
Symptom: A shift in HPLC retention time to a less polar fraction, or a loss of negative charge

observed in capillary electrophoresis.

Root Cause: Enzymatic cleavage by trace carrageenan sulfatases[1] or thermal

autohydrolysis. Many marine-derived sulfatases retain high activity at 40°C[3].

Causality & Solution: Metallo-sulfatases require divalent cations (like Ca²⁺ or Mg²⁺) to

stabilize their active site. By adding 1 mM EDTA to your buffer, you strip these metal ions,
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effectively neutralizing enzymatic desulfation. Store solutions strictly at 4°C or below.

Issue 2: Molecular Weight Reduction (Chain Cleavage)
Symptom: LC-MS analysis reveals the disappearance of the intact tetrasaccharide mass and

the appearance of peaks corresponding to neocarrabiose[2].

Root Cause: Acid-catalyzed hydrolysis of the α-(1→3) or β-(1→4) glycosidic bonds.

Causality & Solution: The unique anhydro-ring in carrageenan derivatives creates high ring

strain, making the adjacent glycosidic bonds highly susceptible to acid hydrolysis. Maintain

your buffer strictly between pH 7.0 and 7.5.

Quantitative Data: Stability Matrix
The following table summarizes the stability of Neocarratetraose 41-sulfate under various

environmental conditions, highlighting the critical need for proper buffering and chelation.

Solvent
Condition

pH Temp Additives
Estimated
Half-Life
(t½)

Primary
Degradatio
n Mode

Unbuffered

DI Water
~5.5 25°C None < 48 hours

Glycosidic

Cleavage

50 mM

Phosphate

Buffer

7.2 25°C None 14 days
Trace

Desulfation

50 mM

Phosphate

Buffer

7.2 4°C 1 mM EDTA > 6 months
Stable (None

observed)

50 mM

Phosphate

Buffer

7.2 60°C 1 mM EDTA < 12 hours
Thermal

Desulfation
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To guarantee reproducibility, every protocol must be a self-validating system. The following

methodology ensures the preparation of a highly stable 10 mM stock solution of

Neocarratetraose 41-sulfate.

1. Buffer Preparation
50 mM Na-Phosphate, pH 7.2

2. Chelation
Add 1 mM EDTA

 Prevent acid hydrolysis

3. Reconstitution
Dissolve Lyophilized Powder

 Inhibit metallo-enzymes

4. Sterilization
0.22 µm PES Filtration

 Avoid thermal degradation

5. Validation & Storage
LC-MS Check -> Store at -80°C

 Prevent microbial growth

Click to download full resolution via product page

Figure 2: Optimized workflow for the preparation of stable oligosaccharide solutions.

Step-by-Step Methodology
Step 1: Buffer Formulation

Prepare a 50 mM Sodium Phosphate buffer.

Adjust the pH to exactly 7.2 using NaOH or HCl. Causality: pH 7.2 provides the optimal

thermodynamic minimum for both glycosidic bond stability and sulfate ester retention.
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Add EDTA to a final concentration of 1 mM.

Step 2: Reconstitution

Remove the lyophilized Neocarratetraose 41-sulfate powder from -20°C storage and allow it

to equilibrate to room temperature in a desiccator (prevents condensation-induced localized

hydrolysis).

Dissolve the powder in the prepared buffer to achieve a 10 mM concentration. Vortex gently

until completely clear.

Step 3: Cold Sterilization

Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter. Causality: PES

membranes exhibit extremely low non-specific binding for highly charged sulfated

carbohydrates compared to nylon or nitrocellulose.

Step 4: Self-Validation via LC-MS

Validation Check: Before using the stock in biological assays, analyze a 5 µL aliquot using an

ESI-QTOF mass spectrometer in negative ion mode.

Instrument Parameters: Set the desorption gas temperature to 450°C and the capillary

voltage to 1.8 kV[4].

Success Criteria: The presence of a single dominant peak corresponding to the intact mass

of the sulfated tetrasaccharide confirms successful stabilization. The appearance of lower

m/z peaks indicates protocol failure (likely due to contaminated buffer or thermal stress).

Step 5: Aliquoting and Storage

Aliquot the validated solution into single-use sterile microcentrifuge tubes.

Flash-freeze in liquid nitrogen and store at -80°C. Causality: Repeated freeze-thaw cycles

cause localized pH shifts due to the differential crystallization of buffer salts, which rapidly

degrades the oligosaccharide. Single-use aliquots eliminate this risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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